3,4,5-trimethoxy-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide

• IUPAC Name: N-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)propyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C22H28N2O6S/c1-28-19-13-18(14-20(29-2)21(19)30-3)22(25)23-10-6-12-31(26,27)24-11-9-16-7-4-5-8-17(16)15-24/h4-5,7-8,13-14H,6,9-12,15H2,1-3H3,(H,23,25)
• InChI Key: FVFKIKRNKPRAQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCCS(=O)(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C22H28N2O6S
• Molecular Weight: 448.5 g/mol
• CAS No.: 1040670-15-2

Description

The compound “3,4,5-trimethoxy-N-[3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)propyl]benzamide” is a complex organic molecule. It contains a benzamide group, which is a common functional group in pharmaceutical drugs. It also contains a trimethoxy group attached to the benzene ring, which could potentially increase the compound’s lipophilicity and thus its ability to cross biological membranes.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzamide and trimethoxy groups would contribute to the compound’s overall polarity, while the tetrahydroisoquinoline group would add a level of structural complexity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the trimethoxy group could increase the compound’s lipophilicity, while the amide group could allow for hydrogen bonding.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a new pharmaceutical drug, future studies could focus on optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and conducting clinical trials.

Mechanism of Action

Mode of Action

It is known that many compounds with similar structures interact with their targets through weak c–h···π interactions . This interaction can lead to changes in the conformation and function of the target molecules .

Biochemical Pathways

Compounds with similar structures have been shown to affect various biochemical pathways, including those involved in cell respiration . The downstream effects of these interactions can vary widely and are dependent on the specific targets and the cellular context.

Pharmacokinetics

It is known that similar compounds can be metabolized and excreted in the urine . The bioavailability of this compound would depend on these ADME properties.

Result of Action

Similar compounds have been shown to affect cell viability as a function of redox potential .